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Compound of Interest

Compound Name: Allyltrimethylsilane

Cat. No.: B147118

An In-depth Technical Guide to Allyltrimethylsilane Safety and Handling

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety protocols and handling precautions for chemical reagents is paramount. This guide
provides a comprehensive overview of the safe handling of Allyltrimethylsilane (CAS No.
762-72-1), a versatile reagent used in organic synthesis.

Chemical and Physical Properties

Allyltrimethylsilane is a colorless, highly flammable liquid.[1] A summary of its key physical
and chemical properties is provided in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C6H14Si [2][3][4]
Molecular Weight 114.26 g/mol [2]
Appearance Clear, colorless liquid

Boiling Point 84-88 °C

Density 0.719 g/mL at 25 °C

Flash Point -9 °C (45 °F)

Refractive Index n20/D 1.407

Vapor Pressure 82 hPa at 25 °C

Water Solubility Insoluble

o ) Freely soluble in all organic
Solubility in Organic Solvents
solvents

Storage Temperature 2-8°C

Hazard Identification and Classification

Allyltrimethylsilane is classified as a hazardous substance. It is crucial to understand its
potential dangers to ensure safe handling.
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e . Hazard
Hazard Class GHS Classification  Signal Word
Statement(s)
H225: Highly
Flammable Liquids Category 2 Danger flammable liquid and
vapor.
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation.
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Irritation eye irritation.

Specific target organ Category 3
o ] ] ] H335: May cause
toxicity — single (Respiratory tract Warning ) o
S respiratory irritation.
exposure irritation)

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
Allyltrimethylsilane.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment must be worn when handling this
chemical.
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PPE Category Specification

Rationale Source(s)

Tightly fitting safety
Eye Protection goggles or a face

shield.

To protect eyes from

splashes.

Chemical-
_ impermeable gloves
Hand Protection
(e.g., Neoprene or

nitrile rubber).

To prevent skin

contact.

Fire/flame resistant
] and impervious
Body Protection )
clothing, such as a lab

coat.

To protect skin and
clothing from spills

and splashes.

Use in a well-
ventilated area. If
inhalation risk is high,
use a NIOSH-certified

organic vapor

Respiratory Protection

respirator.

To prevent inhalation

of vapors.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Handling Procedures

¢ Avoid contact with skin, eyes, and clothing.

e Avoid breathing vapors or mist.

» Keep away from heat, sparks, open flames, and other ignition sources.

» Use only non-sparking tools.
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o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.

» Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from heat and sources of ignition.

o Store away from oxidizing agents, strong acids, and strong bases.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol Source(s)

Move the person to fresh air. If

breathing is difficult, give
Inhalation oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

Immediately remove
contaminated clothing. Wash
_ the affected area with soap
Skin Contact
and plenty of water. Seek
medical attention if irritation

persists.

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing.
Seek immediate medical

attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

Accidental Release Measures

In case of a spill, follow these procedures:
o Evacuate Personnel: Remove all personnel from the affected area.
o Eliminate Ignition Sources: Remove all sources of ignition.

» Ventilate the Area: Ensure adequate ventilation.
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Containment: Contain the spillage with a non-combustible absorbent material (e.g., sand,
earth).

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable
container for disposal.

Decontamination: Clean the spill area thoroughly.

Do not let the product enter drains.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical. Do
NOT use a water jet.

Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may
travel to a source of ignition and flash back. Combustion may produce carbon oxides and
silicon oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.

Experimental Protocols

While specific experimental protocols for toxicity are not publicly available in the provided

search results, the safe handling of Allyltrimethylsilane in a research context, such as in a

Hosomi-Sakurai reaction, involves a meticulous workflow.

Example: Hosomi-Sakurai Reaction Workflow

Preparation:
o Ensure all glassware is dry.
o Work under an inert atmosphere (e.g., nitrogen or argon).

o The reaction is typically carried out at low temperatures (e.g., -78 °C).
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» Reagent Addition:

o To a solution of the aldehyde or ketone in an anhydrous solvent (e.g., CH2Cl2), a Lewis
acid (e.g., TiCla) is added.

o Allyltrimethylsilane is then added dropwise to the reaction mixture.
e Reaction Quenching and Workup:

o The reaction is quenched with a suitable reagent, such as a saturated aqueous solution of
NHaCl.

o The organic layer is separated, washed, dried, and concentrated.
 Purification:
o The crude product is purified by techniques such as flash chromatography.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
Allyltrimethylsilane from acquisition to disposal.
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Safe Handling Workflow for Allyltrimethylsilane
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This guide is intended to provide comprehensive safety and handling information for
Allyltrimethylsilane. Always refer to the most current Safety Data Sheet (SDS) from your
supplier before use and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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